(4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride

• IUPAC Name: (4-chlorophenyl)-piperidin-4-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H14ClNO.ClH/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10;/h1-4,10,14H,5-8H2;1H
• InChI Key: LZUYKOBTHSPKED-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)C2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C12H15Cl2NO
• DSSTOX Substance ID: DTXSID40380378
• Molecular Weight: 260.16 g/mol
• CAS No.: 55695-51-7

Description

(4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride is a chemical compound with the molecular formula C12H14ClNO·HCl. It is commonly used in various scientific research applications due to its unique chemical properties. The compound is characterized by the presence of a chlorophenyl group and a piperidinyl group, making it a valuable intermediate in organic synthesis and pharmaceutical research .

Safety and Hazards

The safety information for this compound includes the GHS07 pictogram. The hazard statements are H315, H319, H335. The precautionary statements are P261, P305, P338, P351.

Mechanism of Action

Target of Action

It’s known that derivatives of the six-membered heterocyclic base piperidine have proven to be successful pharmacophores .

Mode of Action

Piperidin-1-yl derivatives have shown vital importance in the field of neuropsychosis due to their potent biological activity . They can act as either central nervous system (CNS) depressants or stimuli, based on dosage levels .

Biochemical Pathways

Piperidin-1-yl derivatives have been associated with a wide range of biological activities .

Pharmacokinetics

The compound is soluble in methanol and water , which may influence its bioavailability.

Result of Action

Piperidin-1-yl derivatives have shown a wide range of biological activities, including anti-tubercular, anti-cancer, anti-tumor, and anti-leukemic activities .

Action Environment

The compound is stable under inert atmosphere and room temperature conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride typically involves the reaction of 4-chlorobenzoyl chloride with piperidine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The resulting product is then purified and converted to its hydrochloride salt form .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and purity, and the final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride is widely used in scientific research, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme inhibition and receptor binding.

Medicine: As a precursor in the development of pharmaceutical compounds.

Industry: In the production of agrochemicals and other industrial chemicals.

Comparison with Similar Compounds

Similar Compounds

(4-Chlorophenyl)(4-methyl-piperidin-1-yl)methanone: Similar structure but with a methyl group instead of a piperidinyl group.

(4-(Piperidin-4-yl)phenyl)methanol hydrochloride: Contains a hydroxyl group instead of a ketone group.

4-Piperidinemethanol: Lacks the chlorophenyl group.

Uniqueness

(4-Chlorophenyl)(piperidin-4-yl)methanone hydrochloride is unique due to its specific combination of a chlorophenyl group and a piperidinyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound in various research and industrial applications .

Synthesis routes and methods

Procedure details

By following the manipulative procedures described above in Example 1(c), and (d), 37.4 g of 1-acetylisonipecotoyl chloride, [Example 1(b)] and 40 g of aluminum chloride in 90 ml of chlorobenzene are reacted to produce 4-(4-chlorobenzoyl)piperidine hydrochloride. The salt is recrystallized thrice from an ethanol-ether mixture to give a white product, mp 233°-235° C.